Cas no 137504-86-0 ((4-chloro-3-fluorophenyl)boronic acid)

• Product Name: (4-chloro-3-fluorophenyl)boronic acid
• CAS No: 137504-86-0
• MF: C₆H₅BClFO₂
• MW: 174.365104436874
• MDL: MFCD01319010
• CID: 64481
• PubChem ID: 253659635
• Update Time: 2025-10-21

(4-chloro-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorophenylboronic acid
• AKOS BRN-0033
• BIO-FARMA BF000449
• 4-Chloro-3-fluorobenzeneboronic acid
• 4-Chloro-3-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (4-Chloro-3-fluorophenyl)boronic acid
• 4-Chloro-3-fluorobenzeneboronic acid (contains varying aMounts of anhydride)
• 3-FLUORO-4-CHLOROPHENYLBORONIC ACID
• (4-chloro-3-fluoro-phenyl)boronic Acid
• Boronic acid, (4-chloro-3-fluorophenyl)-
• 4-Chloro-3-fluorobenzeneboronicacid
• PubChem1776
• KSC174K0R
• CMJQIHGBUKZEHP-UHFFFAOYSA-N
• 4-chloro3-fluorophenylboronic acid
• 4-chloro-3-flurophenylboronic acid
• 4-Chloro-3-f
• 4-chloro-3-fluoro-phenylboronic acid
• Z819231688
• (4-chloro-3-fluorophenyl)boronicacid
• CS-D1011
• AC-5394
• DTXSID70381055
• AMY8826
• GS-6724
• C2749
• Boronic acid, B-(4-chloro-3-fluorophenyl)-
• 137504-86-0
• B-(4-chloro-3-fluorophenyl)-boronic acid
• AB08827
• SY008151
• SCHEMBL310780
• MFCD01319010
• HY-32901
• 4-Chloro-3-fluorophenylboronic acid, AldrichCPR
• A2962
• J-515004
• AKOS000285050
• EN300-391763
• FT-0643268
• DB-028804
• BBL020583
• STK893272
• (4-chloro-3-fluorophenyl)boronic acid

• MDL： MFCD01319010
• Inchi： 1S/C6H5BClFO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H
• InChI Key： CMJQIHGBUKZEHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=CC=1F

Computed Properties

• Exact Mass: 174.00600
• Monoisotopic Mass: 174.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.41
• Melting Point: 144°C(lit.)
• Boiling Point: 302.6℃ at 760 mmHg
• Flash Point: 136.8℃
• Refractive Index: 1.533
• PSA: 40.46000
• LogP: 0.15890
• Solubility: Not determined

(4-chloro-3-fluorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-chloro-3-fluorophenyl)boronic acid

Introduction to (4-chloro-3-fluorophenyl)boronic Acid (CAS No. 137504-86-0)

(4-chloro-3-fluorophenyl)boronic acid, with the CAS number 137504-86-0, is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of phenylboronic acid, where the phenyl ring is substituted with chlorine and fluorine atoms at the 4 and 3 positions, respectively. The presence of these halogen substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

The synthesis of (4-chloro-3-fluorophenyl)boronic acid typically involves the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between boronic acids and aryl halides. This reaction is widely used in the construction of biaryl compounds, which are of great importance in drug discovery and material design. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, enabling the scalable production of (4-chloro-3-fluorophenyl)boronic acid for industrial applications.

In terms of chemical properties, (4-chloro-3-fluorophenyl)boronic acid exhibits a melting point of approximately 210°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various reaction conditions makes it suitable for use in both laboratory-scale experiments and large-scale manufacturing processes.

One of the most notable applications of (4-chloro-3-fluorophenyl)boronic acid is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders. A recent study published in the journal Nature Communications demonstrated that derivatives of (4-chloro-3-fluorophenyl)boronic acid exhibit potent inhibitory activity against a panel of kinases, highlighting its potential as a lead compound for drug development.

Beyond its role in pharmaceuticals, (4-chloro-3-fluorophenyl)boronic acid has also found applications in materials science. For example, it has been employed as a precursor for the synthesis of advanced polymers and organic semiconductors. In a groundbreaking study reported in Nano Letters, scientists successfully incorporated this compound into polymer frameworks to create materials with enhanced electrical conductivity and mechanical stability, paving the way for its use in next-generation electronic devices.

The unique electronic properties of (4-chloro-3-fluorophenyl)boronic acid also make it an attractive candidate for use in photovoltaic applications. Recent research has focused on its ability to act as an electron acceptor in organic solar cells, where it facilitates efficient charge separation and transport processes. These findings suggest that this compound could play a pivotal role in improving the efficiency and durability of solar energy technologies.

In conclusion, (4-chloro-3-fluorophenyl)boronic acid (CAS No. 137504-86-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its ability to participate in various chemical reactions, coupled with its unique physical and chemical properties, positions it as an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make even greater contributions to scientific progress.